Cas no 1600335-59-8 (3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid)

3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid structure

1600335-59-8 structure

Product Name:3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid

CAS No:1600335-59-8

Molecular Formula:C₈H₁₆O₂S

Molecular Weight:176.276441574097

CID:5904815

PubChem ID:89776908

3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid Properties

Names and Identifiers

- 3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid
- 1600335-59-8
- 3-methyl-2-[2-(methylsulfanyl)ethyl]butanoic acid
- EN300-1836973
- SCHEMBL15222308
- InChIKey： HLEOWWSGNGKJKM-UHFFFAOYSA-N
- Inchi： 1S/C8H16O2S/c1-6(2)7(8(9)10)4-5-11-3/h6-7H,4-5H2,1-3H3,(H,9,10)
- SMILES： S(C)CCC(C(=O)O)C(C)C

Computed Properties

Exact Mass: 176.08710092g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 176.08710092g/mol
Heavy Atom Count: 11
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 62.6Å²

3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1836973-0.05g	3-methyl-2-[2-(methylsulfanyl)ethyl]butanoic acid	1600335-59-8		0.05g	$528.0	2023-09-19

3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid Related Literature

1. Human plasma proteome association and cytotoxicity of nano-graphene oxide grafted with stealth polyethylene glycol and poly(2-ethyl-2-oxazoline)†

Miaoyi Wang,Ove J. R. Gustafsson,Ghizal Siddiqui,Ibrahim Javed,Thomas Blin,Hong Yin,Darren J. Creek,Kristian Kempe,Pu Chun Ke Nanoscale, 2018,10, 10863-10875
2. Copper-catalyzed asymmetric hydroboration of 1,3-enynes with pinacolborane to access chiral allenylboronates†

Hui Leng Sang,Songjie Yu,Shaozhong Ge Org. Chem. Front., 2018,5, 1284-1287
3. Interaction of human serum albumin with uremic toxins: a thermodynamic study†

Mirjam Schuchardt,Markus Tölle,Markus van der Giet,Walter Zidek RSC Adv., 2017,7, 27913-27922
4. Phase transformation, ionic diffusion, and charge transfer mechanisms of KVOPO4 in potassium ion batteries: first-principles calculations†

Ruqian Lian,Dashuai Wang,Xing Ming,Rongyu Zhang,Yingjin Wei,Jianrui Feng,Xing Meng,Gang Chen J. Mater. Chem. A, 2018,6, 16228-16234
5. Inside front cover

J. Mater. Chem. B, 2016,4, 3160-3160
6. Hydrogen bonding and reactivity of water to azines in their S1 (n,π*) electronic excited states in the gas phase and in solution†

Jeffrey R. Reimers,Zheng-Li Cai Phys. Chem. Chem. Phys., 2012,14, 8791-8802
7. Solid-state self-assembly of a complex from 1,3,5-benzenetricarboxylic acid and 1,3,5-trihydroxybenzene: influence of strong O–H···O and C–H···O hydrogen bonds

Rong Liu,Kum-Fun Mok,Suresh Valiyaveettil New J. Chem., 2001,25, 890-892
8. Oxidative dehydrogenation reaction of short alkanes on nanostructured carbon catalysts: a computational account

XiaoYing Sun,Peng Han,Bo Li,ShanJun Mao,DangSheng Su Chem. Commun., 2018,54, 864-875
9. Structure–activity relationship study of dendritic polyglycerolamines for efficient siRNA transfection†

Fatemeh Sheikhi Mehrabadi,Ole Hirsch,Reiner Zeisig,Paola Posocco,Erik Laurini,Sabrina Pricl,Rainer Haag,Wolfgang Kemmner,Marcelo Calderón RSC Adv., 2015,5, 78760-78770
10. Dynamics and stability of icosahedral Fe–Pt nanoparticles

Paweł T. Jochym,Jan Łażewski,Małgorzata Sternik,Przemysław Piekarz Phys. Chem. Chem. Phys., 2015,17, 28096-28102

Related Categories

1600335-59-8 (3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid) Related Products

Recommended suppliers

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.pinrchem.com/english.html

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.jingzhubio.com

Nanjing jingzhu bio-technology Co., Ltd.

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/